Cas no 63634-21-9 (2-chloro-1-methyl-4-nitro-1H-Imidazole)

• Product Name: 2-chloro-1-methyl-4-nitro-1H-Imidazole
• CAS No: 63634-21-9
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• MDL: MFCD01721662
• CID: 960609
• PubChem ID: 44569
• Update Time: 2025-06-11

2-chloro-1-methyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methyl-4-nitro-1H-Imidazole
• 2-chloro-1-methyl-4-nitroimidazole
• 1H-Imidazole, 2-chloro-1-methyl-4-nitro-
• 1-Methyl-2-chloro-4-nitroimidazole
• AC1L2C3S
• BRN 0510609
• N-Methyl-2-chlor-4-nitro-imidazol
• NSC342707
• STL557830
• A901651
• 1-Methyl-4-nitro-chlorimidazol
• CS-0331516
• MFCD01721662
• NSC-342707
• MS-20750
• AKOS016015467
• 5-23-04-00492 (Beilstein Handbook Reference)
• DS-013101
• NSC 342707
• 63634-21-9
• SCHEMBL19674728
• DTXSID70213004
• BBL104017

• MDL： MFCD01721662
• Inchi： 1S/C4H4ClN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
• InChI Key： FBVLYAYUSWWENM-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 160.99932
• Monoisotopic Mass: 160.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96

Additional information on 2-chloro-1-methyl-4-nitro-1H-Imidazole

Introduction to 2-chloro-1-methyl-4-nitro-1H-Imidazole (CAS No. 63634-21-9)

2-chloro-1-methyl-4-nitro-1H-imidazole (CAS No. 63634-21-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the imidazole class, which is well-documented for its role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The presence of both chloro and nitro substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The chemical structure of 2-chloro-1-methyl-4-nitro-1H-imidazole consists of a five-membered aromatic ring containing two nitrogen atoms, with a chloro group at the 2-position, a methyl group at the 1-position, and a nitro group at the 4-position. This specific arrangement of substituents contributes to its distinct electronic properties and potential interactions with biological targets. The imidazole core is known for its ability to form hydrogen bonds and coordinate with metal ions, which are critical factors in drug-receptor binding mechanisms.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives as therapeutic agents. The nitro group in 2-chloro-1-methyl-4-nitro-1H-imidazole serves as a key functional handle for further chemical transformations, such as reduction to amino groups or conversion to other heterocycles. These modifications can lead to compounds with enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity. The chloro substituent, on the other hand, can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at different positions on the imidazole ring.

One of the most compelling aspects of 2-chloro-1-methyl-4-nitro-1H-imidazole is its potential application in the development of antimicrobial agents. The imidazole scaffold is naturally present in several biologically active molecules, such as histidine and certain antifungal compounds. Researchers have explored various imidazole derivatives as inhibitors of bacterial and fungal enzymes, demonstrating their efficacy against resistant strains. The combination of chloro and nitro groups in this compound may enhance its ability to interact with microbial targets, potentially leading to new strategies for combating infections caused by multidrug-resistant pathogens.

Moreover, the pharmaceutical industry has shown interest in using 2-chloro-1-methyl-4-nitro-1H-imidazole as an intermediate in the synthesis of more complex drug candidates. Its structural features make it an excellent starting point for exploring novel therapeutic pathways. For instance, researchers have investigated its role in developing kinase inhibitors, which are crucial in targeted cancer therapies. The ability of imidazole derivatives to modulate enzyme activity has been exploited in drugs that inhibit tyrosine kinases and other signaling molecules involved in cancer progression.

The synthetic pathways for preparing 2-chloro-1-methyl-4-nitro-1H-imidazole typically involve multi-step organic reactions that incorporate the chloro and nitro groups onto the imidazole core. These synthetic strategies often require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to these compounds, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of imidazole derivatives like 2-chloro-1-methyl-4-nitro-1H-imidazole. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the clinical efficacy of a drug. Computational modeling techniques have been employed to predict these properties before experimental validation, significantly reducing the time and cost associated with drug development.

The biological activity of 2-chloro-1-methyl-4-nitro-1H-imidazole has been evaluated through various in vitro assays aimed at identifying potential therapeutic applications. Initial studies suggest that this compound exhibits inhibitory effects against certain enzymes implicated in inflammatory responses and cell proliferation. These findings warrant further investigation into its mechanisms of action and potential therapeutic benefits.

In conclusion,2-chloro-1-methyl-4-nitro-1H-imidazole (CAS No. 63634-21-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs targeting various diseases, including infections and cancer. As research continues to uncover new applications for imidazole derivatives,2-chloro-1-methyl-4-nitro-1H-imidazole is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.